Cas no 1001500-43-1 (4-amino-1-ethyl-N-(furan-2-yl)methyl-1H-pyrazole-5-carboxamide)

4-Amino-1-ethyl-N-(furan-2-yl)methyl-1H-pyrazole-5-carboxamide is a heterocyclic compound featuring a pyrazole core substituted with an amino group, an ethyl moiety, and a furan-2-ylmethyl carboxamide side chain. This structure imparts versatility in synthetic and medicinal chemistry applications, particularly as a potential intermediate in the development of biologically active molecules. The presence of both pyrazole and furan rings enhances its utility in constructing pharmacophores with tailored electronic and steric properties. Its well-defined molecular architecture allows for precise modifications, making it valuable for research in drug discovery and agrochemical development. The compound’s stability and synthetic accessibility further contribute to its practicality in laboratory settings.

4-amino-1-ethyl-N-(furan-2-yl)methyl-1H-pyrazole-5-carboxamide structure

1001500-43-1 structure

Product Name:4-amino-1-ethyl-N-(furan-2-yl)methyl-1H-pyrazole-5-carboxamide

CAS No:1001500-43-1

MF:C₁₁H₁₄N₄O₂

MW:234.254461765289

MDL:MFCD04969501

CID:3059212

PubChem ID:7017549

Update Time:2025-05-28

4-amino-1-ethyl-N-(furan-2-yl)methyl-1H-pyrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

- 4-Amino-1-ethyl-N-(furan-2-ylmethyl)-1H-pyrazole-5-carboxamide
- 4-amino-1-ethyl-N-(furan-2-yl)methyl-1H-pyrazole-5-carboxamide
- STK349538
- 4-AMINO-1-ETHYL-N~5~-(2-FURYLMETHYL)-1H-PYRAZOLE-5-CARBOXAMIDE
- 4-amino-2-ethyl-2 h-pyrazole-3-carboxylic acid (furan-2-ylmethyl)-amide
- EN300-229439
- 1001500-43-1
- 4-Amino-2-ethyl-2H-pyrazole-3-carboxylic acid (furan-2-ylmethyl)-amide
- 4-amino-2-ethyl-N-(furan-2-ylmethyl)pyrazole-3-carboxamide
- 4-AMINO-1-ETHYL-N-(2-FURYLMETHYL)-1H-PYRAZOLE-5-CARBOXAMIDE
- 4-amino-2-ethyl-2h-pyrazole-3-carboxylic acid(furan-2-ylmethyl)-amide
- BBL039920
- AKOS000309800
- CS-0298220
- 4-Amino-1-ethyl-N-[(furan-2-yl)methyl]-1H-pyrazole-5-carboxamide
- MDL： MFCD04969501
- Inchi： 1S/C11H14N4O2/c1-2-15-10(9(12)7-14-15)11(16)13-6-8-4-3-5-17-8/h3-5,7H,2,6,12H2,1H3,(H,13,16)
- InChI Key： NSAIMMJUAGOEQM-UHFFFAOYSA-N
- SMILES： O1C=CC=C1CNC(C1=C(C=NN1CC)N)=O

Computed Properties

Exact Mass: 234.11167570Da
Monoisotopic Mass: 234.11167570Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 17
Rotatable Bond Count: 5
Complexity: 274
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.6
Topological Polar Surface Area: 86.1Å²

4-amino-1-ethyl-N-(furan-2-yl)methyl-1H-pyrazole-5-carboxamide Pricemore >>

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